Cas no 1228183-72-9 (tert-butyl 3-iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate)

• Product Name: tert-butyl 3-iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
• CAS No: 1228183-72-9
• MF: C₁₃H₁₂F₃IN₂O₂
• MW: 412.146265983582
• MDL: MFCD16622804
• CID: 1068956
• PubChem ID: 51072017
• Update Time: 2025-04-20

tert-butyl 3-iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-iodo-5-(trifluoromethyl)-1H-pyrrolo-[2,3-b]pyridine-1-carboxylate
• tert-Butyl 3-iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
• AG-L-57944
• CTK7C3559
• EE-0737
• MolPort-009-195-927
• RP17218
• tertbutyliodotrifluoromethylpyrrolobpyridinecarboxylate
• 1228183-72-9
• CS-0094670
• AKOS015853671
• DTXSID70679742
• A890946
• 1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 3-iodo-5-(trifluoromethyl)-, 1,1-dimethylethyl ester
• MFCD16622804
• tert-butyl3-iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
• tert-butyl 3-iodo-5-(trifluoromethyl)pyrrolo[2,3-b]pyridine-1-carboxylate
• tert-Butyl 3-iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate, AldrichCPR
• tert-butyl 3-iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate

• MDL： MFCD16622804
• Inchi： 1S/C13H12F3IN2O2/c1-12(2,3)21-11(20)19-6-9(17)8-4-7(13(14,15)16)5-18-10(8)19/h4-6H,1-3H3
• InChI Key： CTOFYYMHNAVHTR-UHFFFAOYSA-N
• SMILES： IC1=CN(C(=O)OC(C)(C)C)C2C1=CC(C(F)(F)F)=CN=2

Computed Properties

• Exact Mass: 411.98956g/mol
• Monoisotopic Mass: 411.98956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.72±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.5E-3 g/L) (25 ºC),

tert-butyl 3-iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)